Cas no 50907-20-5 (5-(3-Fluorophenyl)-1H-tetrazole)
50907-20-5 structure
Product Name:5-(3-Fluorophenyl)-1H-tetrazole
CAS No:50907-20-5
MF:C7H5FN4
MW:164.139803647995
MDL:MFCD06738319
CID:89602
PubChem ID:333943
Update Time:2025-04-18
5-(3-Fluorophenyl)-1H-tetrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(3-Fluorophenyl)-1H-tetrazole
- 5-(3-fluorophenyl)-2H-tetrazole
- 5-(3-FLUORO-PHENYL)-2H-TETRAZOLE
- 5-(3-fluorophenyl)-2H-1,2,3,4-tetrazole
- 5-(3-fluorophenyl)-1H-1,2,3,4-tetrazole
- 5-(3-fluorophenyl)-1H-1,2,3,4-tetraazole
- NSC338095
- 3-fluorophenyl-tetrazole
- 5-(3-fluorophenyl)tetrazole
- MLS000568145
- 5-(3-fluorophenyl) tetrazole
- SEYSTLGMSOLFBD-UHFFFAOYSA-N
- HMS2291K17
- 5-(3-Fluoro
- MFCD01075702
- DTXSID00318930
- BB 0238429
- SCHEMBL704854
- EN300-11957
- AC6261
- CHEMBL503422
- FT-0619625
- A828349
- PS-6573
- 50907-20-5
- AB26887
- NSC-338095
- CS-0063956
- Z90667813
- AKOS000112257
- MFCD06738319
- 5-(3-Fluorophenyl)-1H-tetrazole, AldrichCPR
- 5-(3-Fluoro-phenyl)-1H-tetrazole
- AKOS000297355
- SMR000154458
- SY038813
- 2385996-23-4
- STL482506
-
- MDL: MFCD06738319
- Inchi: 1S/C7H5FN4/c8-6-3-1-2-5(4-6)7-9-11-12-10-7/h1-4H,(H,9,10,11,12)
- InChI Key: SEYSTLGMSOLFBD-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(C2N=NNN=2)=C1
- BRN: 1104440
Computed Properties
- Exact Mass: 164.05000
- Monoisotopic Mass: 164.05
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.2
- Topological Polar Surface Area: 54.5
Experimental Properties
- Color/Form: Not determined
- Density: 1.403
- Melting Point: 142-144°C
- Boiling Point: 335.5°C at 760 mmHg
- Flash Point: 156.7°C
- Refractive Index: 1.591
- PSA: 54.46000
- LogP: 1.00580
- Solubility: Not determined
5-(3-Fluorophenyl)-1H-tetrazole Security Information
- Hazard Statement: Irritant
- Hazard Category Code: 36/37/38-22
- Safety Instruction: S26-S36
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Safety Term:S26;S36
5-(3-Fluorophenyl)-1H-tetrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 82R0044-1g |
5-(3-Fluoro-phenyl)-2H-tetrazole |
50907-20-5 | 96% | 1g |
5071.29CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 82R0044-5g |
5-(3-Fluoro-phenyl)-2H-tetrazole |
50907-20-5 | 96% | 5g |
16943.89CNY | 2021-05-08 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY038813-5g |
5-(3-Fluorophenyl)-2H-tetrazole |
50907-20-5 | ≥97% | 5g |
¥5500.00 | 2024-07-09 | |
| TRC | F401730-25mg |
5-(3-Fluorophenyl)-1H-tetrazole |
50907-20-5 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | F401730-50mg |
5-(3-Fluorophenyl)-1H-tetrazole |
50907-20-5 | 50mg |
$ 65.00 | 2022-06-05 | ||
| TRC | F401730-250mg |
5-(3-Fluorophenyl)-1H-tetrazole |
50907-20-5 | 250mg |
$ 80.00 | 2022-06-05 | ||
| Chemenu | CM384012-100mg |
5-(3-FLUOROPHENYL)-1H-TETRAZOLE |
50907-20-5 | 95%+ | 100mg |
$56 | 2022-09-29 | |
| Chemenu | CM384012-250mg |
5-(3-FLUOROPHENYL)-1H-TETRAZOLE |
50907-20-5 | 95%+ | 250mg |
$93 | 2022-09-29 | |
| Chemenu | CM384012-1g |
5-(3-FLUOROPHENYL)-1H-TETRAZOLE |
50907-20-5 | 95%+ | 1g |
$185 | 2022-09-29 | |
| eNovation Chemicals LLC | D914349-5g |
5-(3-Fluorophenyl)-2H-tetrazole |
50907-20-5 | 97% | 5g |
$715 | 2024-07-20 |
5-(3-Fluorophenyl)-1H-tetrazole Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:50907-20-5)5-(3-Fluorophenyl)-1H-tetrazole
Order Number:A828349
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):655.0/2189.0
Email:sales@amadischem.com
5-(3-Fluorophenyl)-1H-tetrazole Related Literature
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
50907-20-5 (5-(3-Fluorophenyl)-1H-tetrazole) Related Products
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- 651769-40-3(1H-Tetrazole, 5-(3-chloro-4-fluorophenyl)-)
- 3999-10-8(5-phenyl-2H-tetrazole)
- 6926-49-4(H2BDT)
- 18039-42-4(5-Phenyl-1H-tetrazole)
- 50907-19-2(5-(2-Fluorophenyl)-1H-tetrazole)
- 188890-63-3(5-(2,6-difluorophenyl)-2H-1,2,3,4-tetrazole)
- 3441-00-7(5-(m-Tolyl)-1H-tetrazole)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:50907-20-5)5-(3-Fluorophenyl)-1H-tetrazole
Purity:99%/99%
Quantity:1g/5g
Price ($):655.0/2189.0